Cas no 100330-23-2 (Phthalazine, 1,4-bis(trifluoromethyl)-)

• Product Name: Phthalazine, 1,4-bis(trifluoromethyl)-
• CAS No: 100330-23-2
• MF: C₁₀H₄F₆N₂
• MW: 266.142582893372
• CID: 1127428
• Update Time: 2024-07-27

Phthalazine, 1,4-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Phthalazine, 1,4-bis(trifluoromethyl)-
• 1,4-bis(trifluoromethyl)phthalazine

• Inchi： 1S/C10H4F6N2/c11-9(12,13)7-5-3-1-2-4-6(5)8(18-17-7)10(14,15)16/h1-4H
• InChI Key： XCCHPRXSMNCDJG-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)C2=C(C=CC=C2)C(C(F)(F)F)=NN=1

Computed Properties

• Exact Mass: 266.02792

Experimental Properties

• Density: 1.503±0.06 g/cm3(Predicted)
• Melting Point: 185-186 °C
• Boiling Point: 321.5±37.0 °C(Predicted)
• PSA: 25.78
• LogP: 3.66740
• pka: -2.42±0.30(Predicted)